Cas no 1261858-63-2 (3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl)

• Product Name: 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl
• CAS No: 1261858-63-2
• MF: C₁₃H₇F₄I
• MW: 366.092769861221
• CID: 4992985
• Update Time: 2025-07-24

3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4I/c14-11-7-9(4-5-12(11)18)8-2-1-3-10(6-8)13(15,16)17/h1-7H
• InChI Key： VLMKKMDQSLYBQR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl

Professional Introduction to Compound with CAS No 1261858-63-2 and Product Name: 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl

3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl, identified by the CAS number 1261858-63-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative, characterized by its fluoro, iodo, and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The molecular structure of 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl consists of two benzene rings connected at the para positions, with fluorine and iodine atoms attached to specific carbon atoms. The presence of the trifluoromethyl group further enhances its reactivity and stability, making it an attractive candidate for further functionalization. This compound's ability to serve as a building block in the construction of more complex molecules has positioned it as a key player in modern synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel biphenyl derivatives for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The introduction of fluorine and iodine substituents into biphenyl frameworks has been particularly noteworthy, as these elements can significantly influence the electronic properties and metabolic stability of the resulting compounds. For instance, the electron-withdrawing nature of fluorine and iodine can enhance the lipophilicity and binding affinity of drug candidates, which is crucial for their efficacy.

One of the most compelling aspects of 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl is its utility as a precursor in cross-coupling reactions. These reactions are fundamental to modern organic synthesis, allowing for the efficient construction of carbon-carbon bonds under mild conditions. The iodine atom, in particular, serves as an excellent handle for palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These transformations have been widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

Recent advancements in synthetic methodologies have further expanded the applications of 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl. For example, transition-metal-catalyzed hydrogenation reactions have been explored to modify its aromaticity and introduce additional functional groups. Additionally, photoredox catalysis has opened new avenues for functionalizing this compound under irradiation with visible light, enabling access to otherwise inaccessible derivatives. Such innovations underscore the versatility of this molecule and its potential to contribute to future chemical discoveries.

The pharmaceutical industry has been particularly keen on exploring biphenyl derivatives due to their diverse biological activities. Studies have shown that compounds incorporating fluoro and iodo substituents often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This has led to their incorporation into numerous drug candidates targeting various therapeutic areas, including oncology, central nervous system disorders, and infectious diseases. The trifluoromethyl group, known for its ability to modulate lipophilicity and binding interactions, further enhances the appeal of 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl as a pharmacophore.

In materials science, 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl has found applications in the development of organic semiconductors and liquid crystals. Its rigid biphenyl core provides structural stability, while the fluoro and iodo substituents influence electronic properties such as charge transportability. These characteristics make it a promising candidate for use in optoelectronic devices like organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Furthermore, its compatibility with solution-processable techniques allows for scalable production methods suitable for industrial applications.

The synthesis of 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl itself is a testament to the ingenuity of modern synthetic chemists. Traditional methods often involve multi-step sequences that can be time-consuming and require harsh conditions. However, recent reports have demonstrated more streamlined approaches using catalytic systems that improve yield and selectivity while reducing environmental impact. These advancements not only make the compound more accessible but also highlight the ongoing evolution of synthetic methodologies in addressing complex molecular architectures.

Looking ahead, the future prospects for 3-Fluoro-4-iodo-3'-(trifluoromethyl)biphenyl are vast. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in both academic research and industrial development. Its unique combination of structural features makes it a versatile tool for chemists working across multiple disciplines. Whether used as a building block for drug discovery or as a component in advanced materials, 3'-Fluoro--4'-Iodo--3''(Trifluoromethyl)Biphenyl (CAS No 1261858–63–2) remains at the forefront of chemical innovation.